5(S),12(S)-DiHETE

• CAS No.: 79056-01-2
• Product Name: 5(S),12(S)-DiHETE
• Molecular Formula: C11H14N4O4
• Molecular Weight: 266.25 g/mol
• IUPAC Name: 7-[(2S,3S,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)pyrrolidin-2-yl]-1,5-dihydropyrrolo[3,2-d]pyrimidin-4-one
• Standard InChI: InChI=1S/C11H14N4O4/c16-2-5-9(17)10(18)7(15-5)4-1-12-8-6(4)13-3-14-11(8)19/h1,3,5,7,9-10,12,15-18H,2H2,(H,13,14,19)/t5-,7+,9-,10+/m1/s1
• Standard InChIKey: IWKXDMQDITUYRK-KUBHLMPHSA-N
• Isomeric SMILES: C1=C(C2=C(N1)C(=O)N=CN2)[C@H]3[C@@H]([C@@H]([C@H](N3)CO)O)O
• SMILES: C1=C(C2=C(N1)C(=O)N=CN2)C3C(C(C(N3)CO)O)O
• Canonical SMILES: C1=C(C2=C(N1)C(=O)N=CN2)C3C(C(C(N3)CO)O)O
• Description: 5(S),12(S)-DiHETE is a natural bioactive lipid derived from arachidonic acid (AA; Item No. 10006607). It is synthesized by glycogen-induced rabbit peritoneal polymorphonuclear leukocytes (PMNLs) incubated with AA. 5(S),12(S)-DiHETE can be produced by successive oxygenation of AA by 5-lipoxygenase (5-LO) in platelets and 12-LO in leukocytes. It can also be synthesized from 12(S)-HETE by 5-LO, in the presence of 5-LO activating protein (FLAP), activated with calcium ionophore. 5(S),12(S)-DiHETE is an epimer of leukotriene B4 (Item No. 20110) that is weakly chemotactic for PMNL.
• Synonyms: 5S,12S-dihydroxy-6E,8Z,10E,14Z-eicosatetraenoic acid
• Reference: 1.Borgeat, P., and Samuelsson, B. Metabolism of arachidonic acid in polymorphonuclear leukocytes. J. Biol. Chem. 254, 7865-7869 (1979).
• PubChem Compound: 444499
• Last Modified: Nov 14 2021